Cas no 252990-05-9 (1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate)

1-tert-Butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate is a chiral piperazine derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (2R) configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and the preparation of biologically active compounds. The tert-butyl and methyl ester protecting groups enhance stability and facilitate selective deprotection, enabling controlled functionalization. This compound is particularly useful in the development of peptidomimetics and small-molecule therapeutics due to its rigid piperazine backbone. Its well-defined structure and reactivity profile make it a reliable building block for researchers in medicinal chemistry and drug discovery.
1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate structure
252990-05-9 structure
Product Name:1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate
CAS No:252990-05-9
MF:C11H20N2O4
MW:244.287503242493
MDL:MFCD07366808
CID:67251
PubChem ID:7009916
Update Time:2025-10-28

1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl (R)-1-Boc-piperazine-2-carboxylate
    • Piperazine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
    • (R)-1-N-Boc-piperazine-2-carboxylic acid methyl ester
    • 1-(tert-butyl) 2-methyl (R)-piperazine-1,2-dicarboxylate
    • 1-O-tert-butyl 2-O-methyl (2R)-piperazine-1,2-dicarboxylate
    • (r)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate
    • (R)-N-Boc-piperazine-2-carboxylic acid methyl ester
    • (R)-Piperazine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
    • 1-tert-butyl 2-methyl-(2R)-piperazine-1,2-dicarboxylate
    • methyl 1-N-Boc-(R)-(+)-piperazine-2-carboxylate
    • 1-TERT-BUTYL 2-METHYL (2R)-PIPERAZINE-1,2-DICARBOXYLATE
    • PubChem18319
    • BBL101381
    • STL555177
    • [(2-n-boc)piperazin
    • AKOS015897820
    • [(2-n-boc)piperazine(2r)cooh]-ome
    • Q-102948
    • 1-tert-butyl 2-methyl(2R)-piperazine-1,2-dicarboxylate
    • AKOS005258544
    • BRXKHIPPSTYCKO-MRVPVSSYSA-N
    • AC-2195
    • CS-D0135
    • MFCD04115327
    • Methyl (R)-1-N-Boc-piperazine-2-carboxylate
    • (R)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate;Methyl (R)-1-Boc-piperazine-2-carboxylate
    • DTXSID80426587
    • A5117
    • SCHEMBL6350612
    • AS-18235
    • 252990-05-9
    • 1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate
    • MDL: MFCD07366808
    • Inchi: 1S/C11H20N2O4/c1-11(2,3)17-10(15)13-6-5-12-7-8(13)9(14)16-4/h8,12H,5-7H2,1-4H3/t8-/m1/s1
    • InChI Key: BRXKHIPPSTYCKO-MRVPVSSYSA-N
    • SMILES: O(C(N1CCNC[C@@H]1C(=O)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 244.14200
  • Monoisotopic Mass: 244.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.9
  • XLogP3: 0.4

Experimental Properties

  • Color/Form: Colorless to Yellow Solid
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 321.3°C at 760 mmHg
  • Flash Point: 148.1℃
  • Refractive Index: 1.471
  • PSA: 67.87000
  • LogP: 0.63500
  • Vapor Pressure: No data available

1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate Security Information

1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM119824-1g
Methyl (R)-1-Boc-piperazine-2-carboxylate
252990-05-9 97%
1g
$102 2021-08-06
Chemenu
CM119824-5g
Methyl (R)-1-Boc-piperazine-2-carboxylate
252990-05-9 97%
5g
$281 2021-08-06
Chemenu
CM119824-10g
Methyl (R)-1-Boc-piperazine-2-carboxylate
252990-05-9 97%
10g
$468 2021-08-06
Alichem
A139001595-1g
Methyl (R)-1-Boc-piperazine-2-carboxylate
252990-05-9 97%
1g
$172.64 2023-09-02
Alichem
A139001595-5g
Methyl (R)-1-Boc-piperazine-2-carboxylate
252990-05-9 97%
5g
$503.99 2023-09-02
Alichem
A139001595-10g
Methyl (R)-1-Boc-piperazine-2-carboxylate
252990-05-9 97%
10g
$734.02 2023-09-02
Apollo Scientific
OR308065-1g
1-tert-Butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate
252990-05-9 97%
1g
£22.00 2025-03-21
Apollo Scientific
OR308065-5g
1-tert-Butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate
252990-05-9 97%
5g
£128.00 2025-02-20
Apollo Scientific
OR308065-10g
1-tert-Butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate
252990-05-9 97%
10g
£375.00 2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D850399-250mg
Methyl (R)-1-Boc-piperazine-2-carboxylate
252990-05-9 ≥95%
250mg
¥190.80 2022-01-11

1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate Related Literature

Additional information on 1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate

Recent Advances in the Study of 1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate (CAS: 252990-05-9)

The compound 1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate (CAS: 252990-05-9) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This chiral piperazine derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have focused on optimizing its synthetic routes, exploring its applications in drug discovery, and investigating its potential as a building block for more complex pharmaceutical compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated an improved synthetic protocol for 252990-05-9 with enhanced enantioselectivity and yield. The team developed a novel catalytic system using chiral palladium complexes that achieved >99% ee at reduced reaction temperatures. This advancement addresses previous challenges in large-scale production while maintaining the compound's high purity standards required for pharmaceutical applications.

Pharmacological investigations have revealed promising applications of 1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate derivatives in targeting viral proteases. A recent Nature Communications paper (2024) described its incorporation into novel HIV-1 protease inhibitors, showing improved metabolic stability compared to previous generations of drugs. The tert-butyl and methyl ester protecting groups in this compound were found to play crucial roles in the inhibitors' binding affinity and selectivity.

Structural studies utilizing X-ray crystallography and NMR spectroscopy have provided new insights into the conformational preferences of this piperazine derivative. Research published in ACS Chemical Biology (2023) demonstrated how the specific stereochemistry at the 2-position influences molecular recognition properties, explaining its widespread utility as a scaffold in medicinal chemistry programs targeting G-protein coupled receptors.

Current challenges in the field include developing more sustainable synthetic routes and expanding the compound's applications beyond its current scope. Several pharmaceutical companies have included 252990-05-9 in their development pipelines, particularly for central nervous system disorders where the rigid piperazine core offers advantages in blood-brain barrier penetration. Future research directions may focus on exploring its potential in PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.